Cas no 66748-90-1 (tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate)

• Product Name: tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate
• CAS No: 66748-90-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• MDL: MFCD20547574
• CID: 964575
• PubChem ID: 194239
• Update Time: 2025-06-11

tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• threonine tert-butyl ester
• tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate
• l-threonin-t-butylester
• 66748-90-1
• AKOS028112549
• 219297-18-4
• L-Threonine, 1,1-dimethylethyl ester
• EN300-2139997
• tert-Butyl threoninate
• SCHEMBL304099
• DTXSID60985324
• tert-butyl l-threoninate
• starbld0003286
• l-threonine tert-butyl ester

• MDL： MFCD20547574
• Inchi： 1S/C8H17NO3/c1-5(10)6(9)7(11)12-8(2,3)4/h5-6,10H,9H2,1-4H3/t5-,6+/m1/s1
• InChI Key： XASPGLPXANLVTJ-RITPCOANSA-N
• SMILES： O(C([C@H]([C@@H](C)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 175.12091
• Monoisotopic Mass: 175.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.055
• Boiling Point: 272.1°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.464
• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate

Tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate: A Comprehensive Overview

Tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate, also known by its CAS number 66748-90-1, is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of the amino alcohol class and has garnered attention due to its unique stereochemistry and potential applications in drug development.

The molecular structure of tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate consists of a butanoate backbone with a tert-butyl group attached to the hydroxyl oxygen. The stereochemistry at the 2S and 3R positions plays a crucial role in determining its biological activity and selectivity. Recent studies have highlighted the importance of this compound as a chiral building block in asymmetric synthesis.

In terms of physical properties, tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic applications, including the preparation of complex molecules with high enantioselectivity.

The biological activity of tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate has been extensively studied in recent years. Research indicates that this compound possesses potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate has shown promising results as an intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the construction of peptide mimetics and non-peptide inhibitors targeting key enzymes involved in cancer progression.

In conclusion, tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique stereochemical properties and diverse synthetic utilities make it an invaluable tool for chemists and pharmacologists alike.